N-(5-chloro-2-phenoxyphenyl)furan-2-carboxamide

• IUPAC Name: N-(5-chloro-2-phenoxyphenyl)furan-2-carboxamide
• InChI: InChI=1S/C17H12ClNO3/c18-12-8-9-15(22-13-5-2-1-3-6-13)14(11-12)19-17(20)16-7-4-10-21-16/h1-11H,(H,19,20)
• InChI Key: DSSJEYQRMHTWOE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC2=C(C=C(C=C2)Cl)NC(=O)C3=CC=CO3
• Molecular Formula: C17H12ClNO3
• Molecular Weight: 313.7 g/mol

Description

N-(5-chloro-2-phenoxyphenyl)furan-2-carboxamide is a compound that belongs to the class of furan derivatives. Furan derivatives are known for their wide range of biological and pharmacological activities, making them significant in medicinal chemistry

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(5-chloro-2-phenoxyphenyl)furan-2-carboxamide typically involves the reaction of 5-chloro-2-phenoxyaniline with furan-2-carboxylic acid. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions . The reaction mixture is stirred at room temperature for several hours until the desired product is formed.

Industrial Production Methods

In an industrial setting, the production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain the compound in its pure form .

Chemical Reactions Analysis

Types of Reactions

N-(5-chloro-2-phenoxyphenyl)furan-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atom can be replaced by other nucleophiles.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium or hydrogen peroxide in the presence of a catalyst.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base like sodium hydroxide.

Major Products Formed

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted phenyl derivatives.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its antibacterial and antifungal properties.

Medicine: Explored for its potential as an anticancer agent and its ability to inhibit specific enzymes.

Industry: Utilized in the development of new materials and as a precursor in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of N-(5-chloro-2-phenoxyphenyl)furan-2-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity and leading to various biological effects. For example, it may inhibit the activity of enzymes involved in cell proliferation, thereby exhibiting anticancer properties . The exact molecular pathways and targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 5-chloro-N-(4-hydroxyphenyl)furan-2-carboxamide
• 2,3-dihydro-5-chloro-2,3-dihydro-naphtho-[1,2-b]furan-2-carboxylic acid N-(substitutedphenyl)amide analogs

Uniqueness

N-(5-chloro-2-phenoxyphenyl)furan-2-carboxamide stands out due to its unique combination of a furan ring and a phenoxyphenyl group. This structural arrangement imparts distinct biological activities and chemical reactivity, making it a valuable compound for various applications .